Cas no 1049735-59-2 (4-(2,4,5-Trimethylphenyl)-1,3-thiazol-2-ylamine Hydrobromide)

• Product Name: 4-(2,4,5-Trimethylphenyl)-1,3-thiazol-2-ylamine Hydrobromide
• CAS No: 1049735-59-2
• MF: C₁₂H₁₅BrN₂S
• MW: 299.229900598526
• CID: 3056162
• PubChem ID: 16495499
• Update Time: 2025-06-13

4-(2,4,5-Trimethylphenyl)-1,3-thiazol-2-ylamine Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(2,4,5-Trimethylphenyl)-1,3-thiazol-2-ylamine, HBr
• 1049735-59-2
• AKOS001476584
• 4-(2,4,5-TRIMETHYLPHENYL)-1,3-THIAZOL-2-YLAMINE HYDROBROMIDE
• 4-(2,4,5-trimethylphenyl)-1,3-thiazol-2-amine;hydrobromide
• 4-(2,4,5-Trimethylphenyl)thiazol-2-amine hydrobromide
• 4-(2,4,5-Trimethylphenyl)-1,3-thiazol-2-ylamine Hydrobromide

• Inchi： 1S/C12H14N2S.BrH/c1-7-4-9(3)10(5-8(7)2)11-6-15-12(13)14-11;/h4-6H,1-3H3,(H2,13,14);1H
• InChI Key： LMQBGOSKAKYRHM-UHFFFAOYSA-N
• SMILES： Br.S1C(N)=NC(=C1)C1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 298.01393Da
• Monoisotopic Mass: 298.01393Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Color/Form: No data avaiable

4-(2,4,5-Trimethylphenyl)-1,3-thiazol-2-ylamine Hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(2,4,5-Trimethylphenyl)-1,3-thiazol-2-ylamine Hydrobromide

Introduction to 4-(2,4,5-Trimethylphenyl)-1,3-thiazol-2-ylamine Hydrobromide (CAS No. 1049735-59-2)

4-(2,4,5-Trimethylphenyl)-1,3-thiazol-2-ylamine Hydrobromide, identified by the chemical formula CAS No. 1049735-59-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural features of 4-(2,4,5-Trimethylphenyl)-1,3-thiazol-2-ylamine Hydrobromide, particularly the presence of a thiazole ring substituted with a 2,4,5-trimethylphenyl group and an amine functionality, contribute to its unique pharmacological properties.

The synthesis and characterization of this compound have been the subject of extensive research due to its potential therapeutic applications. The thiazole core is a privileged scaffold in drug discovery, exhibiting antimicrobial, anti-inflammatory, and anticancer activities. The introduction of the 2,4,5-trimethylphenyl group enhances the lipophilicity and binding affinity of the molecule, making it a promising candidate for further development.

In recent years, there has been growing interest in thiazole derivatives as scaffolds for the development of novel therapeutic agents. Studies have demonstrated that modifications in the thiazole ring can significantly alter the biological activity of these compounds. For instance, the substitution pattern and electronic properties of the aromatic ring play a crucial role in determining the interaction with biological targets. The amine hydrobromide salt form of this compound improves its solubility and stability, facilitating its use in pharmaceutical formulations.

The pharmacological profile of 4-(2,4,5-Trimethylphenyl)-1,3-thiazol-2-ylamine Hydrobromide has been investigated in various preclinical models. Preliminary studies suggest that this compound exhibits potent inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. The thiazole moiety is known to interact with biological targets such as thioredoxin reductase and cyclooxygenase (COX), which are key players in cellular signaling pathways. Additionally, the trimethylphenyl group may contribute to enhanced binding affinity by improving hydrophobic interactions with protein targets.

One of the most compelling aspects of this compound is its potential as an anti-inflammatory agent. Chronic inflammation is associated with numerous diseases, including cardiovascular disorders and neurodegenerative conditions. The ability of 4-(2,4,5-Trimethylphenyl)-1,3-thiazol-2-ylamine Hydrobromide to modulate inflammatory pathways has been highlighted in several research publications. By inhibiting key pro-inflammatory mediators such as nitric oxide (NO) and prostaglandins (PGs), this compound may offer therapeutic benefits in conditions characterized by excessive inflammation.

Furthermore, the anticancer potential of this derivative has not been overlooked. Cancer cells often exhibit altered metabolic pathways and signaling networks that contribute to their uncontrolled growth and survival. Thiazole derivatives have been shown to disrupt these pathways by inhibiting enzymes such as lipoxygenase (LOX) and xanthine oxidase (XO). The structural features of 4-(2,4,5-Trimethylphenyl)-1,3-thiazol-2-ylamine Hydrobromide, including its thiazole ring and amine substituent, make it a promising candidate for further exploration as an anticancer agent.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advanced techniques such as crystallographic analysis have been employed to elucidate the molecular structure and confirm the identity of intermediates and final products.

In conclusion,4-(2,4,5-Trimethylphenyl)-1,3-thiazol-2-ylamine Hydrobromide (CAS No. 1049735-59-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in treating inflammatory diseases and cancer make it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve,thiazole derivatives like this one will play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.